1-(2-chloro-5,6-difluoro-3-methylbenzoyl)-4-methylpiperidine

• IUPAC Name: (2-chloro-5,6-difluoro-3-methylphenyl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C14H16ClF2NO/c1-8-3-5-18(6-4-8)14(19)11-12(15)9(2)7-10(16)13(11)17/h7-8H,3-6H2,1-2H3
• InChI Key: WJJUUUMYJRYAGW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=C(C(=CC(=C2F)F)C)Cl
• Molecular Formula: C14H16ClF2NO
• Molecular Weight: 287.73 g/mol

Description

1-(2-chloro-5,6-difluoro-3-methylbenzoyl)-4-methylpiperidine, also known as CDMB, is a chemical compound that has been used in scientific research for various purposes.

Mechanism of Action

1-(2-chloro-5,6-difluoro-3-methylbenzoyl)-4-methylpiperidine binds to the extracellular domain of α4β2 nAChRs and prevents the binding of acetylcholine, the endogenous ligand for these receptors. This inhibition of receptor function leads to a decrease in neurotransmitter release and a subsequent decrease in synaptic transmission.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its inhibitory effects on α4β2 nAChRs, this compound has been shown to have anti-inflammatory properties and to inhibit the growth of cancer cells. These effects are likely due to the ability of this compound to interact with other proteins and receptors in addition to α4β2 nAChRs.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-chloro-5,6-difluoro-3-methylbenzoyl)-4-methylpiperidine in lab experiments is its selectivity for α4β2 nAChRs. This selectivity allows researchers to study the function of these receptors without affecting other nAChR subtypes or other neurotransmitter systems. However, a limitation of using this compound is its potential off-target effects on other proteins and receptors. Additionally, the synthesis of this compound can be complex and time-consuming, which may limit its availability for some researchers.

Future Directions

There are several future directions for the use of 1-(2-chloro-5,6-difluoro-3-methylbenzoyl)-4-methylpiperidine in scientific research. One area of interest is the role of α4β2 nAChRs in addiction and substance abuse disorders. This compound has been shown to decrease nicotine self-administration in rats, suggesting that it may have potential as a treatment for nicotine addiction. Another area of interest is the development of new compounds based on the structure of this compound that may have improved selectivity and efficacy for α4β2 nAChRs. Finally, this compound and related compounds may have potential as therapeutics for inflammatory disorders and cancer.

Synthesis Methods

1-(2-chloro-5,6-difluoro-3-methylbenzoyl)-4-methylpiperidine can be synthesized through a multistep process starting from 2,4-difluoroacetophenone. The first step involves the conversion of 2,4-difluoroacetophenone to 2-chloro-5,6-difluoro-3-methylbenzoic acid through a Grignard reaction. The acid is then converted to the corresponding acid chloride, which is subsequently reacted with 4-methylpiperidine to yield this compound.

Scientific Research Applications

1-(2-chloro-5,6-difluoro-3-methylbenzoyl)-4-methylpiperidine has been used in scientific research as a tool for studying the function of nicotinic acetylcholine receptors (nAChRs). These receptors are involved in various physiological processes, including muscle contraction, neurotransmitter release, and cognitive function. This compound has been shown to selectively inhibit the function of α4β2 nAChRs, which are abundant in the brain. This selectivity makes this compound a valuable tool for studying the role of α4β2 nAChRs in various physiological processes.